2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H24N2O3S/c1-5-14-17(22)20(18(23)15(6-2)24-14)10-16(21)19-13-8-11(3)7-12(4)9-13/h7-9,14-15H,5-6,10H2,1-4H3,(H,19,21)
• InChI Key: BQRLBMBRCDQWLX-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C(=O)C(S1)CC)CC(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol

Description

2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(3,5-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties.

Scientific Research Applications

Antifungal Applications

Derivatives of morpholin-3-yl-acetamide, similar in structure to the compound , have been identified as broad-spectrum antifungal agents effective against Candida and Aspergillus species. The introduction of specific substituents has improved plasmatic stability while maintaining antifungal activity, demonstrating potential for therapeutic development against fungal infections (Bardiot et al., 2015).

Antimicrobial Evaluation

2,5-Disubstituted 1,3,4-oxadiazole compounds, with structural similarities, have shown significant antimicrobial activity. The synthesis and evaluation of these compounds reveal their potential as a basis for developing new antimicrobial agents, highlighting the versatility of the acetamide scaffold in drug design (Gul et al., 2017).

Structural and Fluorescent Properties

Research into amide-containing isoquinoline derivatives has explored their ability to form crystalline salts and inclusion compounds with enhanced fluorescent properties. This suggests potential applications in materials science for sensing, imaging, or as part of fluorescent markers (Karmakar et al., 2007).

Selective σ1 Receptor Ligands

Compounds structurally related to 2-(2,6-diethyl-3,5-dioxothiomorpholin-4-yl)-N-(3,5-dimethylphenyl)acetamide have been investigated for their potential as selective σ1 receptor ligands with antinociceptive effects. This indicates a possible application in pain management and neuropharmacology, demonstrating the compound's potential impact beyond antimicrobial uses (Navarrete-Vázquez et al., 2016).

Chemical Detection

There is also interest in the use of acetamide derivatives for the detection of chemical weapon agents. This application involves spectroscopic probes designed for the rapid and sensitive detection of organophosphorus compounds, highlighting the compound's potential in environmental monitoring and safety (Braga et al., 2020).